Cas no 1314937-96-6 (Ethyl 2-hydrazinylpyrimidine-5-carboxylate)

• Product Name: Ethyl 2-hydrazinylpyrimidine-5-carboxylate
• CAS No: 1314937-96-6
• MF: C₇H₁₀N₄O₂
• MW: 182.17990064621
• CID: 5149123
• Update Time: 2025-10-28

Ethyl 2-hydrazinylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl2-hydrazinylpyrimidine-5-carboxylate
• ethyl 2-hydrazinylpyrimidine-5-carboxylate
• SB56691
• 2-Hydrazino-pyrimidine-5-carboxylic acid ethyl ester
• Ethyl 2-hydrazinylpyrimidine-5-carboxylate

• Inchi： 1S/C7H10N4O2/c1-2-13-6(12)5-3-9-7(11-8)10-4-5/h3-4H,2,8H2,1H3,(H,9,10,11)
• InChI Key： ZTJFDVHHCPNAOU-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=C(NN)N=C1)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• XLogP3: 0.1
• Topological Polar Surface Area: 90.1

Additional information on Ethyl 2-hydrazinylpyrimidine-5-carboxylate

Ethyl 2-Hydrazinylpyrimidine-5-Carboxylate: A Comprehensive Overview

Ethyl 2-hydrazinylpyrimidine-5-carboxylate, also known by its CAS number 1314937-96-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives, which are widely studied due to their potential applications in drug design and development. The structure of Ethyl 2-hydrazinylpyrimidine-5-carboxylate consists of a pyrimidine ring substituted with a hydrazine group at position 2 and an ethyl ester group at position 5, making it a versatile molecule for various chemical modifications and biological evaluations.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of anticancer agents. For instance, researchers have reported that Ethyl 2-hydrazinylpyrimidine-5-carboxylate exhibits promising antitumor activity in preclinical models. The hydrazine moiety in the molecule is believed to play a critical role in its ability to inhibit key enzymes involved in cancer cell proliferation. Furthermore, the ethyl ester group enhances the compound's solubility and bioavailability, making it a favorable candidate for further pharmacological studies.

In addition to its therapeutic potential, Ethyl 2-hydrazinylpyrimidine-5-carboxylate has also been explored for its applications in materials science. The pyrimidine ring's aromaticity and conjugation properties make it an attractive building block for constructing advanced materials such as organic semiconductors and functional polymers. Recent advancements in this area have demonstrated that derivatives of this compound can be used to fabricate high-performance organic photovoltaic devices, showcasing its versatility beyond traditional pharmaceutical applications.

The synthesis of Ethyl 2-hydrazinylpyrimidine-5-carboxylate involves a multi-step process that typically starts with the preparation of the pyrimidine core. One common approach involves the condensation of carbonyl compounds with ammonia or ammonium salts, followed by subsequent modifications to introduce the hydrazine and ethyl ester groups. Researchers have optimized these synthetic routes to improve yield and purity, ensuring that the compound is readily available for large-scale studies.

From a structural perspective, Ethyl 2-hydrazinylpyrimidine-5-carboxylate exhibits unique electronic properties due to the presence of both electron-donating and electron-withdrawing groups on the pyrimidine ring. These properties make it an ideal candidate for studying molecular recognition and supramolecular chemistry. Recent experiments have shown that this compound can form stable complexes with metal ions, opening new avenues for its use in catalysis and sensing applications.

In terms of biological activity, Ethyl 2-hydrazinylpyrimidine-5-carboxylate has been evaluated for its potential as an antimicrobial agent. Initial assays indicate that it demonstrates moderate activity against several bacterial strains, suggesting that further optimization could lead to novel antibiotics. Additionally, the compound has shown promise as an inhibitor of key enzymes involved in inflammatory pathways, highlighting its potential role in treating chronic inflammatory diseases.

The safety profile of Ethyl 2-hydrazinylpyrimidine-5-carboxylate has also been a subject of recent investigations. Studies conducted in vitro and in vivo have revealed that the compound exhibits low toxicity at therapeutic concentrations, making it a safer option compared to other pyrimidine derivatives currently under investigation. However, further long-term toxicity studies are required to fully assess its suitability for clinical use.

Looking ahead, the development of Ethyl 2-hydrazinylpyrimidine-5-carbox